Cas no 937609-49-9 (3-[(3,4-Difluorophenyl)methyl]azetidine)

• Product Name: 3-[(3,4-Difluorophenyl)methyl]azetidine
• CAS No: 937609-49-9
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 1063827
• PubChem ID: 16780705
• Update Time: 2025-10-31

3-[(3,4-Difluorophenyl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-Difluorophenyl)methyl]azetidine
• FT-0666847
• MFCD09053212
• 937609-49-9
• Z285233266
• 3-(3,4-difluorobenzyl)azetidine
• DTXSID70588385
• AKOS000136782
• SB52046
• CS-0268794
• SCHEMBL21006489
• EN300-35930
• DB-293992

• Inchi： 1S/C10H11F2N/c11-9-2-1-7(4-10(9)12)3-8-5-13-6-8/h1-2,4,8,13H,3,5-6H2
• InChI Key： USSXSTMGXCZNMH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1CNC1)F

Computed Properties

• Exact Mass: 183.08600
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.05550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-[(3,4-Difluorophenyl)methyl]azetidine

A Comprehensive Overview of 3-[(3,4-Difluorophenyl)methyl]azetidine (CAS No. 937609-49-9)

The compound 3-[(3,4-Difluorophenyl)methyl]azetidine, identified by the CAS number 937609-49-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of a difluorophenyl group attached to the azetidine ring introduces unique electronic and steric properties, making it a valuable compound for various applications.

The structure of 3-[(3,4-Difluorophenyl)methyl]azetidine consists of a central azetidine ring with a methyl group substituted at the 3-position. This methyl group is further connected to a difluorophenyl ring, which is fluorinated at the 3 and 4 positions. The fluorine atoms on the phenyl ring contribute to the molecule's electronic characteristics, enhancing its stability and reactivity in certain chemical environments.

Recent studies have explored the synthesis and characterization of this compound, highlighting its potential as a building block in medicinal chemistry. Researchers have employed various synthetic strategies, including nucleophilic substitution and coupling reactions, to efficiently construct the azetidine framework. The incorporation of fluorine atoms into the phenyl ring has been shown to improve the compound's solubility and bioavailability, making it an attractive candidate for drug development.

In terms of applications, 3-[(3,4-Difluorophenyl)methyl]azetidine has been investigated for its role in the synthesis of bioactive molecules. Its unique structure allows for easy functionalization at multiple positions on the azetidine ring, enabling the creation of diverse chemical libraries. These libraries have been screened for their potential as inhibitors of various enzymes and receptors, contributing to the discovery of novel therapeutic agents.

One notable area of research involves the use of this compound in designing inhibitors for kinases and other protein targets associated with diseases such as cancer and neurodegenerative disorders. The fluorinated phenyl group has been found to enhance binding affinity to these targets, while the azetidine ring provides structural rigidity necessary for optimal interaction.

Furthermore, recent advancements in computational chemistry have allowed researchers to model the behavior of 3-[(3,4-Difluorophenyl)methyl]azetidine in different biological systems. Molecular docking studies have revealed that the compound exhibits promising binding profiles with several drug targets, suggesting its potential as a lead compound in drug discovery programs.

In conclusion, 3-[(3,4-Difluorophenyl)methyl]azetidine (CAS No. 937609-49-9) stands out as a versatile molecule with significant potential in organic synthesis and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to uncover new applications and insights into this compound's properties, its role in advancing medical science is expected to grow further.